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Compound of Interest

4,6-Dimethylpyrimidin-2-ol
Compound Name:

hydrochloride
CAS No.: 34289-60-6
Cat. No.: B141718

Get Quote

Executive Summary

4,6-Dimethylpyrimidin-2-ol hydrochloride (CAS: 34289-60-6) is a critical heterocyclic
intermediate, primarily utilized in the synthesis of the coccidiostat Nicarbazin and various
antiviral nucleoside analogs.[1] Its isolation efficiency relies heavily on a steep solubility
gradient in acidified alcohols.[1]

This guide analyzes the compound's solubility behavior to validate a "reaction-crystallization™
workflow. The data confirms that while the hydrochloride salt exhibits high agueous solubility, it
possesses a distinct "inverse" solubility profile in alcoholic solvents compared to its reagents,
enabling high-purity isolation via cooling crystallization.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6][7]
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Property Specification

IUPAC Name 4,6-dimethyl-1H-pyrimidin-2-one hydrochloride

2-Hydroxy-4,6-dimethylpyrimidine HCI (HDP[1]
Common Name

[2]-HCI)
CAS Number 34289-60-6 (Salt); 108-79-2 (Free Base)
Molecular Formula CeHsN20[1] - HCI
Molecular Weight 160.60 g/mol
Melting Point 260-270 °C (Decomposition)
Appearance White to light yellow crystalline powder

Solubility Profile & Solvent Selection Strategy

The solubility of HDP[3][2]-HCI is governed by the ionic nature of the hydrochloride salt versus
the lipophilicity of the dimethyl-substituted pyrimidine ring.[1] The following data summarizes
the solubility behavior observed during process optimization.

Qualitative Solubility Matrix
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Solvent

Temperature

Solubility Status

Process
Implication

Water

20 °C

Soluble

Ideal for converting
the salt to the free
base via

neutralization.[1]

Ethanol (EtOH)

80 °C (Reflux)

Soluble

Allows homogeneous
reaction conditions for

synthesis.[1]

Ethanol (EtOH)

20 °C

Sparingly Soluble

Critical: Facilitates
high-yield precipitation
upon cooling

(crystallization).

Isopropanol (IPA)

65-80 °C

Soluble

Alternative reaction
solvent; higher boiling
point than EtOH.

Isopropanol (IPA)

20 °C

Insoluble/Low

Excellent anti-solvent

for recrystallization.

Methanol

20 °C

Very Slightly Soluble

Not recommended for
primary extraction;
potential wash

solvent.

DMSO

20 °C

Soluble

Suitable for analytical
preparation (NMR,
HPLC) but difficult to

remove in process.

Thermodynamic Insight: The "Salting Out" Effect

In the synthesis of HDP-HCI, the presence of excess hydrogen chloride (HCI) in the alcoholic

solvent significantly depresses the solubility of the salt form due to the common ion effect.
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e Mechanism: As the concentration of CI~ ions increases in the ethanol/isopropanol matrix, the
solubility equilibrium shifts toward the solid precipitate (

)-[1]

e Result: This thermodynamic lever ensures that HDP-HCI crystallizes out of the reaction
mixture while impurities (unreacted urea or acetylacetone) remain in solution.[1]

Experimental Protocols
Protocol A: Solubility-Driven Synthesis & Isolation

This protocol utilizes the temperature-dependent solubility in ethanol to isolate HDP[1]-HCI with
>98% purity.

Reagents:

Urea (1.0 eq)[1][2]

Acetylacetone (1.0 eq)[1]

Ethanol (Solvent)[1][2][4][5]

Conc. HCI (Catalyst/Reactant)[1][2][4]

Workflow:

Dissolution: Charge Urea and Acetylacetone into Ethanol at room temperature.

Reaction: Add concentrated HCI slowly. Heat the mixture to reflux (80 °C).

o Observation: The mixture becomes homogeneous as reagents dissolve.[1]

Crystallization: Stir at reflux for 2—3 hours.

Cooling: Cool the mixture gradually to 20-25 °C.

o Mechanism:[2][4][6] HDP[2][4]-HCI solubility drops precipitously, forming a crystalline
precipitate.[1]
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 Filtration: Filter the solids under vacuum.
e Washing: Wash the filter cake with cold Ethanol (0-5 °C).

o Reasoning: Minimizes redissolution of the product while removing mother liquor impurities.

[1]

e Drying: Dry at 60 °C to remove residual solvent.

Protocol B: Conversion to Free Base (Purification)

To obtain the free base (4,6-Dimethylpyrimidin-2-ol), the solubility inversion between water and
the neutral molecule is exploited.[1]

Dissolution: Dissolve the isolated HDP-HCI in Water (approx. 3 mL per gram of salt).[1]

Neutralization: Slowly add 50% NaOH solution until pH 7-8.

Precipitation: The free base, being less polar and less water-soluble than the salt, will
precipitate.[1]

Isolation: Filter the solid free base and wash with cold water.[1][2][4]

Process Visualization

The following diagram illustrates the solubility-driven logic flow for the synthesis and purification
of HDP-HCI.
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Figure 1: Solubility-driven isolation workflow for HDP[1]-HCI and its conversion to the free base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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